molecular formula C19H15F4NO4 B215654 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate

2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate

Cat. No. B215654
M. Wt: 397.3 g/mol
InChI Key: WOVPXCPMDGARBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate, also known as Compound A, is a synthetic compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A involves the inhibition of the activity of cyclooxygenase-2 (COX-2) enzymes, which are responsible for the production of prostaglandins that are involved in the inflammatory response. By inhibiting the activity of COX-2 enzymes, 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A has been shown to have a number of biochemical and physiological effects, including the reduction of inflammation and pain, the inhibition of the growth of cancer cells, and the stimulation of bone formation. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A in lab experiments is that it has been shown to have a high degree of selectivity for COX-2 enzymes, which reduces the risk of side effects associated with the inhibition of COX-1 enzymes. However, one of the limitations of using 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A in lab experiments is that it is not very soluble in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A, including the development of more efficient synthesis methods, the exploration of its potential applications in the treatment of various inflammatory and neurodegenerative disorders, and the investigation of its potential as a chemotherapeutic agent for the treatment of cancer. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A.

Synthesis Methods

The synthesis of 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A has been achieved using various methods, including the use of palladium-catalyzed coupling reactions and the use of Grignard reagents. One of the most common methods used for the synthesis of 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A involves the reaction of 4-fluorobenzaldehyde with ethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate in the presence of a palladium catalyst.

Scientific Research Applications

2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A has been the focus of scientific research due to its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders such as rheumatoid arthritis and osteoarthritis.

properties

Product Name

2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate

Molecular Formula

C19H15F4NO4

Molecular Weight

397.3 g/mol

IUPAC Name

[2-(4-fluorophenyl)-2-oxoethyl] 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate

InChI

InChI=1S/C19H15F4NO4/c20-14-6-4-12(5-7-14)16(25)11-28-18(27)9-8-17(26)24-15-3-1-2-13(10-15)19(21,22)23/h1-7,10H,8-9,11H2,(H,24,26)

InChI Key

WOVPXCPMDGARBX-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F)C(F)(F)F

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F)C(F)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.